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Compound of Interest

2-(Bromomethyl)-4,6-
Compound Name:
dimethylpyridine

Cat. No.: B1289232

Despite a comprehensive search for the applications of 2-(Bromomethyl)-4,6-
dimethylpyridine in material science, publicly available information detailing its use in the
synthesis of specific materials, corresponding quantitative data, and explicit experimental
protocols is scarce. While the compound is noted as a versatile building block in organic
synthesis with potential for creating specialized polymers and resins, concrete examples and
in-depth studies in the field of material science appear to be limited or not widely published.

General literature suggests that 2-(Bromomethyl)-4,6-dimethylpyridine, particularly in its
hydrobromide salt form, serves as a valuable intermediate in the development of functionalized
materials.[1] Its reactive bromomethyl group allows for nucleophilic substitution reactions,
making it a candidate for grafting onto polymer backbones or for the synthesis of novel
monomers. This reactivity is anticipated to contribute to materials with enhanced thermal and
chemical resistance. However, specific research articles or patents elaborating on these
applications with detailed experimental validation are not readily accessible.

The majority of the available information pertains to the synthesis and characterization of
related but distinct compounds, such as 2,6-bis(bromomethyl)pyridine or the bromination of
pre-existing polymers like poly(2,6-dimethyl-1,4-phenylene oxide). While these studies provide
insights into the chemistry of similar structures, they do not directly address the use of 2-
(Bromomethyl)-4,6-dimethylpyridine.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1289232?utm_src=pdf-interest
https://www.benchchem.com/product/b1289232?utm_src=pdf-body
https://www.benchchem.com/product/b1289232?utm_src=pdf-body
https://www.benchchem.com/product/b1289232?utm_src=pdf-body
https://www.researchgate.net/publication/235909282_Synthesis_and_characterization_of_novel_semiconducting_polymers_containing_pyrimidine
https://www.benchchem.com/product/b1289232?utm_src=pdf-body
https://www.benchchem.com/product/b1289232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Due to the lack of specific data on the application of 2-(Bromomethyl)-4,6-dimethylpyridine
in material science, it is not possible to provide the requested detailed Application Notes,
Protocols, and data tables at this time. Further research and publication in this specific area are
needed to enable the creation of such comprehensive documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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